Cas no 2114458-36-3 (Ethyl 3-amino-1-(3-methoxyphenyl)cyclobutane-1-carboxylate)

• Product Name: Ethyl 3-amino-1-(3-methoxyphenyl)cyclobutane-1-carboxylate
• CAS No: 2114458-36-3
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5793407
• PubChem ID: 165493228
• Update Time: 2025-10-29

Ethyl 3-amino-1-(3-methoxyphenyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1450363
• 2114458-36-3
• ethyl 3-amino-1-(3-methoxyphenyl)cyclobutane-1-carboxylate
• Ethyl 3-amino-1-(3-methoxyphenyl)cyclobutane-1-carboxylate

• Inchi： 1S/C14H19NO3/c1-3-18-13(16)14(8-11(15)9-14)10-5-4-6-12(7-10)17-2/h4-7,11H,3,8-9,15H2,1-2H3
• InChI Key： CBRQQHRHIDESDU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C2C=CC=C(C=2)OC)CC(C1)N)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.6Ų

Additional information on Ethyl 3-amino-1-(3-methoxyphenyl)cyclobutane-1-carboxylate

Comprehensive Overview of Ethyl 3-amino-1-(3-methoxyphenyl)cyclobutane-1-carboxylate (CAS No. 2114458-36-3)

Ethyl 3-amino-1-(3-methoxyphenyl)cyclobutane-1-carboxylate (CAS No. 2114458-36-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This cyclobutane derivative features an ethyl ester group, an amino substituent, and a 3-methoxyphenyl ring, making it a versatile intermediate for synthetic chemistry. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel small-molecule therapeutics targeting neurological and inflammatory pathways.

The compound’s cyclobutane core is of particular interest, as strained ring systems often exhibit enhanced binding affinity to biological targets. Recent studies highlight its potential in modulating enzyme activity or receptor interactions, aligning with trends in precision medicine and personalized therapeutics. Its carboxylate and amino functionalities further enable derivatization, catering to the growing demand for structure-activity relationship (SAR) optimization in medicinal chemistry.

In the context of green chemistry, Ethyl 3-amino-1-(3-methoxyphenyl)cyclobutane-1-carboxylate has been investigated for its compatibility with sustainable synthesis methods. With the rise of AI-driven drug design, computational tools like molecular docking and quantitative structure-property relationship (QSPR) models are being employed to predict its pharmacokinetic properties, addressing common search queries such as "How to improve drug bioavailability using cyclobutane derivatives?" or "Applications of strained rings in pharmaceuticals."

From an industrial perspective, the compound’s scalability and stability under varying conditions are critical. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely used for quality control, ensuring compliance with Good Manufacturing Practices (GMP). Its methoxyphenyl moiety also resonates with trends in natural product-inspired synthesis, as researchers seek to mimic bioactive motifs found in plants and microbes.

As the scientific community prioritizes fragment-based drug discovery, Ethyl 3-amino-1-(3-methoxyphenyl)cyclobutane-1-carboxylate serves as a valuable chemical building block. Its adoption in high-throughput screening libraries underscores its relevance in identifying lead compounds for diseases like Alzheimer’s or autoimmune disorders. Moreover, its solubility and logP properties are frequently analyzed to address formulation challenges—a topic often searched in pharmacokinetic optimization forums.

In summary, Ethyl 3-amino-1-(3-methoxyphenyl)cyclobutane-1-carboxylate (CAS No. 2114458-36-3) represents a promising scaffold at the intersection of medicinal chemistry and material science. Its multifaceted applications, coupled with advancements in computational chemistry and sustainable synthesis, position it as a compound of enduring scientific and industrial value.